Cas no 4361-10-8 ((2-methylpropyl)(2-phenylethyl)propanedioic acid)

• Product Name: (2-methylpropyl)(2-phenylethyl)propanedioic acid
• CAS No: 4361-10-8
• MF: C₁₅H₂₀O₄
• MW: 264.316905021667
• CID: 929102
• PubChem ID: 228247
• Update Time: 2025-04-19

(2-methylpropyl)(2-phenylethyl)propanedioic acid Chemical and Physical Properties

Names and Identifiers

• (2-methylpropyl)(2-phenylethyl)propanedioic acid
• NSC-21003
• NSC21003
• DTXSID20963087
• 4361-10-8

• Inchi： 1S/C15H20O4/c1-11(2)10-15(13(16)17,14(18)19)9-8-12-6-4-3-5-7-12/h3-7,11H,8-10H2,1-2H3,(H,16,17)(H,18,19)
• InChI Key： KSRCWCBLXGHIBB-UHFFFAOYSA-N
• SMILES： OC(C(C(=O)O)(CCC1C=CC=CC=1)CC(C)C)=O

Computed Properties

• Exact Mass: 264.1362
• Monoisotopic Mass: 264.13615911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• PSA: 74.6